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NIST mass spectrum reference data 8-Methyl-1-
nonene

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 8-Methyl-1-nonene

CAS No.: 26741-24-2

Cat. No.: S13141271

Chemical Identification and Reference Data

The table below summarizes the key identification information and experimental retention index (RI) data
for 8-Methyl-1-nonene from the NIST WebBook.

Property Value

Chemical Name 8-Methyl-1-nonene [1] [2] [3]

Synonym 8-Methylnon-1-ene [1] [2] [3]

CAS Registry Number Not found in search results

Molecular Formula C1oH20 [1] [2] [3]

Molecular Weight 140.2658 g/mol [1] [2] [3]

IUPAC Standard InChl InChl=1S/C10H20/c1-4-5-6-7-8-9-10(2)3/h4,10H,1,5-9H2,2-3H3 [1] [2] [3]

IUPAC Standard InChiKey DMFDIYIYBVPKNT-UHFFFAOYSA-N [1] [2] [3]
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Retention Index Data

The following table compiles the Kovats Retention Indices for 8-Methyl-1-nonene measured under different
gas chromatography conditions. A retention index is a standardized value that helps identify a

compound by comparing its retention time to those of known standards, typically alkanes.

. Column Retention
Active GC Phase Temperature Program Reference
Type Index (1)
DB-5 [1] Capillary 30°C - 120°C (5°C/min) 954 [1] Zaikin and Borisov,
- 270°C (10°C/min) 2002 [1]
Cross-Linked Capillary 40°C - 300°C (5°C/min) 955 [3] Khorasheh, Gray, et
Methylsilicone [3] al., 1989 [3]
BPX-5 [4] Capillary 50°C (hold 5 min) - 954 [4] Dickschat, Martens,
320°C (5°C/min) et al., 2005 [4]

Experimental Protocols for Referenced Data

The methodologies from the NIST-compiled research are summarized below:

e Zaikin and Borisov (2002): The analysis was performed using gas chromatography-mass
spectrometry (GC-MS). The specific method used a DB-5 non-polar capillary column (30 m x
0.25 mm) with helium as the carrier gas. The temperature program began at 30°C, ramped to 120°C
at a rate of 5°C per minute, and then to 270°C at a rate of 10°C per minute [1].

¢ Khorasheh, Gray, et al. (1989): This study established a correlation for Kovats retention indices. The
measurement for 8-Methyl-1-nonene was conducted on a non-polar cross-linked methylsilicone
capillary column. The oven temperature was programmed to increase from 40°C to 300°C at a rate
of 5°C per minute [3].

¢ Dickschat, Martens, et al. (2005): This research focused on volatiles released by microorganisms.
GC-MS analysis was carried out using a BPX-5 non-polar capillary column (25 m x 0.22 mm, 0.25
pm film thickness) with helium as the carrier gas. The temperature protocol started at 50°C with a 5-
minute hold, followed by a ramp to 320°C at 5°C per minute [4].

Objective Comparison with Related Compounds
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To put the properties of 8-Methyl-1-nonene into context, the table below compares it with its straight-chain

alkene and alkane analogs.

Molecular Molecular Weight Typical Retention Index (RI) on
Compound Name

Formula (g/mol) Non-Polar Column
8-Methyl-1-nonene C1o0H20 140.2658 [1] [2] [3] 954 - 955 [1] [3] [4]
1-Nonene (straight- CgH1g 126.2392 [5] [6] [7] ~882 - 890 [7]
chain)
Nonane (straight-chain  CgHy 128.2551 [8] 900 (by definition)
alkane)

This comparison shows that the branched structure of 8-Methyl-1-nonene increases its retention index
compared to the straight-chain 1-Nonene, making it elute later under the same GC conditions, similar to how

a C10 alkane would behave.

Workflow for Compound Identification

The following diagram illustrates the general experimental workflow for identifying a compound like 8-

Methyl-1-nonene using GC-MS and the NIST database, based on the protocols from the search results.
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How to Access the Missing Mass Spectrum

The search results confirm that 8-Methyl-1-nonene is a species in the NIST database, but the mass spectrum

itself is not displayed in the freely available section [1] [2] [3]. Here is how you can obtain it:

¢ NIST Subscription: The complete data, including the mass spectrum, is available through NIST
subscription sites [5] [8] [6]. Your institution (e.g., university, research center) may already have a
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subscription.
¢ Alternative Source: PubChem (Compound ID 527476) is another authoritative source you can
check, though the JavaScript-dependent content in the search result could not be fully accessed [9].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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